Cas no 824933-92-8 (Phenol, 5-(methoxymethyl)-2-nitro-)

Phenol, 5-(methoxymethyl)-2-nitro- structure
824933-92-8 structure
Product Name:Phenol, 5-(methoxymethyl)-2-nitro-
CAS No:824933-92-8
MF:C8H9NO4
MW:183.161362409592
CID:690531
PubChem ID:21106185
Update Time:2025-04-19

Phenol, 5-(methoxymethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 5-(methoxymethyl)-2-nitro-
    • 5-(methoxymethyl)-2-nitrophenol
    • DTXSID50610810
    • 5-Methoxymethyl 2-Nitro phenol
    • GXCQSXIZLXSDNE-UHFFFAOYSA-N
    • SCHEMBL2346437
    • 824933-92-8
    • Inchi: 1S/C8H9NO4/c1-13-5-6-2-3-7(9(11)12)8(10)4-6/h2-4,10H,5H2,1H3
    • InChI Key: GXCQSXIZLXSDNE-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=CC(=C(C=1)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.05315777g/mol
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.3Ų
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